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Compound of Interest

Compound Name:
1-(2-Bromo-6-

nitrophenyl)ethanamine

Cat. No.: B12095327

Get Quote

Technical Monograph: Momelotinib
Dihydrochloride
CAS: 1391310-80-7 Synonyms: CYT387 Dihydrochloride, GS-0387, MM[1]

Executive Summary
Momelotinib dihydrochloride (CAS 1391310-80-7) is the dihydrochloride salt form of

momelotinib, a potent, ATP-competitive small-molecule inhibitor of Janus kinases (JAK1/JAK2)

and Activin A receptor type 1 (ACVR1/ALK2).[1] Unlike first-generation JAK inhibitors,

momelotinib exhibits a dual mechanism of action: it suppresses the dysregulated JAK-STAT

signaling characteristic of myeloproliferative neoplasms (MPNs) while simultaneously inhibiting

ACVR1 to lower hepcidin levels, thereby addressing anemia associated with chronic

inflammation.[1]

This guide provides a comprehensive physicochemical profile, validated solubility data, and

standardized protocols for the handling and formulation of momelotinib dihydrochloride in

preclinical research settings.
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Physicochemical Profile
The following data characterizes the dihydrochloride salt form, which is the primary form

utilized in solid-state drug development and formulation due to its superior stability compared to

the free base.

Property Specification

Chemical Name

N-(cyanomethyl)-4-(2-{[4-(morpholin-4-

yl)phenyl]amino}pyrimidin-4-yl)benzamide

dihydrochloride

CAS Number 1391310-80-7

Molecular Formula C₂₃H₂₂N₆O₂[1][2][3][4][5][6] · 2HCl

Molecular Weight
487.38 g/mol (Anhydrous basis); ~505.40 g/mol

(Monohydrate)

Appearance Light yellow to reddish-brown crystalline solid

pKa ~2.15, 6.82 (Calculated for free base moieties)

LogP ~2.1 - 2.8 (Predicted)

Hygroscopicity
Moderate; often exists as a monohydrate (CAS

1380317-28-1 ref)

Solubility & Formulation Science
Solvent Compatibility Matrix
Momelotinib dihydrochloride exhibits a solubility profile typical of kinase inhibitors: high

solubility in polar aprotic solvents and poor solubility in aqueous and protic organic solvents.[1]
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Solvent Solubility Rating Approx. Max Conc. Notes

DMSO High 20 – 83 mg/mL

Primary solvent.

Warming (40°C) and

sonication are often

required to reach >20

mg/mL.[1]

Water Insoluble < 0.1 mg/mL

Practically insoluble

across physiological

pH (2.1–9.0).[1][2]

Ethanol Insoluble < 1 mg/mL
Not recommended for

stock preparation.[1]

DMF Moderate/High ~10 – 30 mg/mL
Alternative to DMSO if

necessary.[1]

PEG-400 Low/Moderate ~1 – 5 mg/mL

Used in in vivo

formulation vehicles,

often with co-solvents.

[1]

Critical Formulation Insights
pH Dependency: The solubility of momelotinib is pH-dependent due to the basic morpholine

and pyrimidine groups.[1] However, the dihydrochloride salt is already acidic. In aqueous

buffers, it remains insoluble; attempts to dissolve directly in PBS will result in immediate

precipitation.

DMSO Stock Stability: Solutions in anhydrous DMSO are stable for up to 6 months at -20°C

and up to 2 years at -80°C. Avoid repeated freeze-thaw cycles, which can induce micro-

precipitation.[1]

In Vivo Vehicle: For animal studies, a common vehicle is 0.5% Methylcellulose + 0.1%

Tween 80 in water. The compound is administered as a homogenous suspension, not a

solution.
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Mechanism of Action: Dual Inhibition Pathway
Momelotinib distinguishes itself by inhibiting two distinct pathways:[7]

JAK-STAT Pathway: Blocks phosphorylation of STAT proteins, reducing pro-inflammatory

cytokines (IL-6, TNF-α).[1]

ACVR1 (ALK2) Pathway: Inhibits BMP signaling in the liver, reducing Hepcidin transcription.

[1] This restores iron homeostasis and erythropoiesis (red blood cell production).[1]
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Figure 1: Dual mechanism of action showing simultaneous inhibition of JAK-driven

inflammation and ACVR1-driven anemia.[1]

Experimental Protocols
Protocol A: Preparation of 10 mM DMSO Stock Solution
Objective: Create a stable stock solution for in vitro assays. Safety Note: Momelotinib is a

potent kinase inhibitor.[1] Handle in a biosafety cabinet with PPE.

Calculate Mass: For 10 mL of 10 mM solution:

Target Concentration: 10 mM (10 mmol/L)

MW (Dihydrochloride): 487.38 g/mol [1]

Mass Required:

(48.7 mg).[1]

Weighing: Weigh ~50 mg of powder into a sterile glass vial. Record exact mass.

Solvent Addition: Add anhydrous DMSO (molecular biology grade) to achieve exactly 10 mM.

Volume (mL) = Mass (mg) / 4.874[1]

Dissolution: Vortex vigorously for 1 minute.

Troubleshooting: If particulates remain, sonicate in a water bath at 37°C for 5–10 minutes.

Visual inspection must confirm a clear, yellow/orange solution.

Aliquoting: Dispense into light-protected (amber) microtubes (e.g., 50 µL aliquots) to prevent

freeze-thaw degradation.

Storage: Store at -80°C (recommended) or -20°C.

Protocol B: Working Solution for Cell Culture
Objective: Dilute stock for cellular treatment (Final DMSO < 0.5%).
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Thaw: Thaw one aliquot of 10 mM stock at room temperature. Vortex briefly.

Intermediate Dilution: Dilute 1:100 in culture medium (or PBS) to create a 100 µM working

solution.

Note: Add DMSO stock into the medium while vortexing to prevent local precipitation.[1]

Final Dosing: Add the intermediate solution to cell culture wells to achieve target IC50

concentrations (typically 10 nM – 1 µM range).

Example: For 1 µM final concentration, add 10 µL of 100 µM intermediate to 990 µL of cell

culture.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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